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Compound of Interest

Compound Name: 3-iodo-N-methyl-2-nitroaniline

Cat. No.: B12987879 Get Quote

Iodinated nitroanilines are multifunctional compounds, and their hazard profile is a composite of

the risks posed by the aromatic amine, the nitro group, and the iodine substituent. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for communicating these hazards.

The primary hazards identified for common iodinated nitroanilines are acute toxicity, skin

sensitization or irritation, and eye irritation.[1] The nitro group, in particular, is a strong electron-

withdrawing group that significantly influences the molecule's reactivity and biological activity,

often conferring a high degree of toxicity.[2][3]

Table 1: Comparative GHS Classification of Iodinated Nitroaniline Isomers
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Hazard Category
4-Iodo-2-
nitroaniline

2-Iodo-4-
nitroaniline[1]

Causality and Field
Insights

Pictograms
GHS07 (Exclamation

Mark)

GHS07 (Exclamation

Mark)

The GHS07 pictogram

indicates less severe

hazards, including

acute toxicity

(harmful), skin/eye

irritation, or skin

sensitization. This is

consistent across both

isomers.

Signal Word Warning Warning

The "Warning" signal

word reflects the

moderate but

significant hazards

associated with these

compounds.

Hazard Statements

H302: Harmful if

swallowed. H317: May

cause an allergic skin

reaction.

H315: Causes skin

irritation. H319:

Causes serious eye

irritation. H335: May

cause respiratory

irritation.

The difference in

reported H-statements

highlights isomer-

specific toxicological

data. H302 points to

systemic toxicity upon

ingestion. H317

indicates a potential

for immune-mediated

skin reactions upon

repeated exposure.

For the other isomer,

the hazards are

focused on direct

irritation to skin, eyes,

and the respiratory

system upon contact

or inhalation.[1]
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Precautionary

Statements

P280,

P301+P312+P330,

P302+P352

P261, P280,

P302+P352,

P305+P351+P338

Precautionary

statements mandate

specific actions. P280

(wear protective

gloves/eye protection)

is universal. The other

codes direct the user

on specific first-aid

responses to

exposure, such as

rinsing the mouth

(P330) or seeking

fresh air

(P304+P340).[4][5]

Section 2: The Toxicological Profile - Understanding
the "Why"
The hazards listed on an SDS are endpoints of complex toxicological mechanisms. For

iodinated nitroanilines, the primary concerns stem from the nitroaromatic and aniline moieties.

Methemoglobinemia: A critical, and often underappreciated, risk of nitroaromatic and aniline

compounds is the induction of methemoglobinemia.[6] After absorption into the bloodstream,

these compounds or their metabolites can oxidize the ferrous iron (Fe²⁺) in hemoglobin to its

ferric state (Fe³⁺), forming methemoglobin. Methemoglobin is incapable of binding and

transporting oxygen, leading to cyanosis, headache, dizziness, and, in severe cases, life-

threatening hypoxia.[6][7] This systemic effect is the primary driver behind the high acute

toxicity ratings (H301/311/331) seen in parent nitroanilines.[4][5][8]

Iodine-Specific Effects: While the nitroaniline core dictates the acute systemic toxicity, the

iodine substituent adds another layer of potential hazard. Chronic exposure to iodinated

organic compounds can interfere with thyroid function.[7] Furthermore, iodine can cause or

exacerbate skin irritation and sensitization.[7]

Carcinogenicity and Mutagenicity: Nitroaromatic compounds as a class are often regarded with

suspicion for long-term health effects. Their metabolic reduction can form carcinogenic
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aromatic amines.[3] Long-term exposure may also lead to organ damage, particularly to the

liver.[6]

Section 3: Exposure Control & Risk Mitigation
Protocols
Effective risk management hinges on a multi-layered approach that prioritizes eliminating

hazards, followed by implementing engineering controls, administrative controls, and finally,

Personal Protective Equipment (PPE).

Engineering Controls
Chemical Fume Hood: All handling of solid iodinated nitroanilines or their solutions must be

conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[9][10]

Ventilation: The laboratory should have sufficient general ventilation to ensure that any

fugitive emissions are diluted and removed.[11]

Personal Protective Equipment (PPE)
The selection of PPE is not a one-size-fits-all decision. It must be based on a thorough risk

assessment of the specific procedure being performed.
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Start: Procedure involving
Iodinated Nitroanilines

Standard PPE:
- Nitrile Gloves

- Safety Glasses with Side Shields
- Lab Coat

Is there a risk of
dust or aerosol generation?

Is there a risk of
splashing?

No Wear N95/FFP2
respirator.

Yes

What is the scale
of the operation?

No Add Face Shield.

Yes

Consider double-gloving
or heavier-duty gloves.

Large Scale (>10g)

Click to download full resolution via product page

Caption: PPE selection decision tree for iodinated nitroanilines.
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Detailed Protocol: Safe Weighing and Handling of Solid
Iodinated Nitroanilines
Objective: To safely weigh and prepare a solution of an iodinated nitroaniline compound.

Materials:

Iodinated nitroaniline solid

Appropriate solvent

Analytical balance

Spatula

Weighing paper or boat

Beaker or flask with a secure closure (e.g., screw cap, ground glass stopper)

Labeling materials

Procedure:

Pre-Handling Check: Ensure the chemical fume hood is operational and the sash is at the

appropriate height. Don all required PPE as determined by your risk assessment (lab coat,

safety glasses, nitrile gloves). For procedures with a high risk of dust, an N95 respirator is

required.

Staging: Place all necessary equipment (balance, glassware, spatula, etc.) inside the fume

hood before introducing the chemical container. This minimizes movement in and out of the

hood.

Weighing: Carefully open the stock container. Use a clean spatula to transfer the desired

amount of solid onto a tared weighing boat. Perform this action slowly and deliberately to

minimize dust generation.[12]

Container Sealing: Immediately and securely close the main stock container.
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Transfer: Carefully transfer the weighed solid into the designated flask or beaker.

Solubilization: Add the solvent to the solid inside the fume hood. Gently swirl to dissolve. Do

not heat or agitate vigorously without ensuring the vessel is properly vented or contained.

Decontamination: Wipe the spatula and any affected surfaces inside the fume hood with a

solvent-dampened towel. Dispose of the weighing boat and towel in a designated solid

hazardous waste container.[6]

Post-Handling: Remove gloves using the proper technique and dispose of them in the

designated waste stream. Wash hands thoroughly with soap and water.[11][12]

Section 4: Emergency Response & Decontamination
Prompt and correct action is critical in the event of an exposure or spill.

Table 2: Emergency First Aid Procedures
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Exposure Route First Aid Action Critical Rationale

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with copious

amounts of soap and water for

at least 15 minutes.[6][10]

Seek immediate medical

attention.

Rapid decontamination is

essential to prevent

percutaneous absorption,

which can lead to systemic

toxicity (methemoglobinemia)

and local irritation or

sensitization.[7][8]

Eye Contact

Immediately flush eyes with a

gentle but steady stream of

water for at least 15 minutes,

holding the eyelids open.[6]

[10] Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

The primary goal is to dilute

and remove the chemical to

prevent severe irritation or

permanent damage to the

cornea.

Inhalation

Move the individual to fresh air

immediately. If breathing is

difficult or has stopped, provide

artificial respiration (if trained

to do so).[10][13] Seek

immediate medical attention.

Removing the individual from

the contaminated atmosphere

is paramount. Oxygen may be

required to treat hypoxia

resulting from respiratory

irritation or

methemoglobinemia.

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.[5]

Seek immediate medical

attention and provide the SDS

to the medical personnel.

Inducing vomiting can cause

aspiration of the toxic

substance into the lungs. The

primary goal is to get the

individual to emergency

medical care where treatments

like activated charcoal may be

administered.

Detailed Protocol: Small Spill ( <1g ) Decontamination
Objective: To safely clean and decontaminate a small spill of solid iodinated nitroaniline inside a

chemical fume hood.
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Procedure:

Alert & Restrict: Alert personnel in the immediate area. Ensure the spill is contained within

the fume hood.

PPE: Wear appropriate PPE, including double nitrile gloves, a lab coat, and safety glasses.

Dampen: Gently dampen the spilled solid with water or a 60-70% ethanol solution to prevent

it from becoming airborne.[12][14] Do NOT use a dry sweeping method.

Collect: Carefully wipe or sweep the dampened material using absorbent pads or a wet

paper towel.

Deposit: Place all contaminated materials (pads, towels, gloves) into a clearly labeled,

sealed hazardous waste bag or container.

Decontaminate: Wipe the spill area clean with a cloth dampened with soap and water,

followed by a clean water rinse, and finally a solvent rinse (e.g., ethanol or acetone).

Dispose: Place all cleaning materials into the designated hazardous waste container.
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Start: New Protocol
with Iodinated Nitroaniline

1. Hazard Identification
- Review SDS H & P Statements
- Note Acute Toxicity, Irritation,

Sensitization Potential

2. Exposure Assessment
- Evaluate Quantity Used

- Assess Dust/Aerosol Potential
- Determine Duration of Task

3. Risk Characterization
- Combine Hazard & Exposure Data

- Is Risk Acceptable?

4. Control Measures
- Implement Engineering Controls

(Fume Hood)
- Define PPE Requirements

- Establish Safe Work Practices

No

Proceed with Experiment

Yes

5. Emergency Planning
- Locate Eyewash/Shower

- Prepare Spill Kit
- Review First Aid

Click to download full resolution via product page

Caption: A systematic workflow for risk assessment before handling iodinated nitroanilines.
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Section 5: Safe Storage and Waste Disposal
Proper storage and disposal are crucial to prevent accidents and environmental contamination.

Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight and heat.[6][12]

Keep containers tightly sealed to prevent absorption of moisture.[9]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

reducing agents.[6][15]

Containers should be clearly labeled with the chemical name and primary hazard warnings

("Acutely Toxic").[6]

Waste Disposal:

All waste containing iodinated nitroanilines, including contaminated labware, gloves, and spill

cleanup materials, must be treated as hazardous waste.[6]

Collect solid waste in a dedicated, sealed, and clearly labeled container.[12]

Do not dispose of this material down the drain or in regular trash.[7]

Follow all local, state, and federal regulations for hazardous waste disposal. Consult with

your institution's Environmental Health and Safety (EHS) department for specific procedures.

[5][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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